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Compound of Interest

Imidocarb dihydrochloride
Compound Name:
monohydrate

Cat. No.:

. Get Quote

B11929019

The proper disposal of Imidocarb dihydrochloride monohydrate is crucial for maintaining
laboratory safety and environmental protection. This guide provides essential information for
researchers, scientists, and drug development professionals on the appropriate procedures for
handling and disposing of this chemical.

Key Physical and Chemical Properties

A summary of the relevant physical and chemical properties of Imidocarb and its formulations is
provided below. This information is critical for understanding its handling and disposal
requirements.

Property

Data

Physical State

Solid (Crystal - Powder)[1]

Color

White to Almost White[1]

Melting Point

203°C (decomposes)[1]

pH of Formulations

4.0 - 5.5[2]

Hazard Statements

Harmful if swallowed.[1][3] Suspected of
damaging the unborn child.[2][4][5] Causes

damage to organs.[2][4]
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Pre-Disposal and Handling Precautions

Before initiating any disposal procedures, it is imperative to take the following safety measures:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, a laboratory coat or uniform, and safety glasses with side shields or
goggles.[2] If there is a risk of generating dust or aerosols, a face shield should also be used.

[2]

e Avoid Contamination: Do not eat, drink, or smoke in areas where Imidocarb
dihydrochloride monohydrate is handled.[1][3] Wash hands and face thoroughly after
handling the substance.[1][3]

o Storage: Keep the container tightly closed and store it in a cool, dark place away from
incompatible materials such as oxidizing agents.[1]

Step-by-Step Disposal Procedure

The disposal of Imidocarb dihydrochloride monohydrate must be conducted in compliance
with all federal, state, and local regulations.[1][3]

o Consult Regulations: Before proceeding, consult your local and regional authorities to ensure
compliance with all applicable waste disposal regulations.[1]

e \Waste Collection:

o For solid waste, carefully sweep the material to collect it into an airtight container, taking
care not to disperse dust.[1]

o For liquid waste or solutions, absorb the material with an inert substance and place it into
a suitable, sealed container.

e Engage a Professional Waste Disposal Service: The primary and recommended method for
disposal is to engage a licensed waste management company.[1] This ensures that the
chemical is handled and disposed of in an environmentally sound and legally compliant
manner.
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 Alternative Disposal Method (with caution): In some cases, and only if permitted by
regulations, it may be possible to dissolve or mix the material with a combustible solvent and
incinerate it in a chemical incinerator equipped with an afterburner and scrubber system.[1]
This should only be performed by trained personnel in a facility designed for such
operations.

o Container Disposal: Empty containers should be treated as hazardous waste and taken to an
approved waste handling site for recycling or disposal.[2][6] Do not reuse empty containers.

[3]

Spill Management

In the event of a spill, the following steps should be taken immediately:

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.

» Contain the Spill: Prevent the further spread of the material.[2][4] For liquid spills,
containment can be achieved using barriers.[4]

e Collect the Spilled Material:
o For solid spills, carefully sweep or vacuum the material into a sealed container.[1][3]

o For liquid spills, use an inert absorbent material to clean up the spill and place itin a
suitable disposal container.[3]

¢ Decontaminate the Area: Clean the spill area thoroughly.

o Dispose of Cleanup Materials: All materials used for cleanup should be disposed of as
hazardous waste.[2]

Disposal Decision Workflow

The following diagram illustrates the logical steps to be followed for the proper disposal of
Imidocarb dihydrochloride monohydrate.
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Caption: Decision workflow for the disposal of Imidocarb dihydrochloride monohydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b11929019?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/BE/en/sds/I0957_EU_6N.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Imidocarb%20Formulation_AH_CA_EN.pdf
https://aksci.com/sds/U879_SDS.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Imidocarb%20Formulation_AH_GB_6N.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Imidocarb%20Formulation_AH_IN_6N.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Imidocarb%20Injection%20Formulation_AH_CA_EN.pdf
https://www.benchchem.com/product/b11929019#imidocarb-dihydrochloride-monohydrate-proper-disposal-procedures
https://www.benchchem.com/product/b11929019#imidocarb-dihydrochloride-monohydrate-proper-disposal-procedures
https://www.benchchem.com/product/b11929019#imidocarb-dihydrochloride-monohydrate-proper-disposal-procedures
https://www.benchchem.com/product/b11929019#imidocarb-dihydrochloride-monohydrate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11929019?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

